Cas no 2166890-94-2 (9-methyl-5-oxa-13-azadispiro2.2.6^{6}.2^{3}tetradecane)

• Product Name: 9-methyl-5-oxa-13-azadispiro2.2.6^{6}.2^{3}tetradecane
• CAS No: 2166890-94-2
• MF: C₁₃H₂₃NO
• MW: 209.327823877335
• CID: 6136773
• PubChem ID: 165521499
• Update Time: 2025-06-27

9-methyl-5-oxa-13-azadispiro2.2.6^{6}.2^{3}tetradecane Chemical and Physical Properties

Names and Identifiers

• 9-methyl-5-oxa-13-azadispiro2.2.6^{6}.2^{3}tetradecane
• EN300-1278848
• 2166890-94-2
• 9-methyl-5-oxa-13-azadispiro[2.2.6^{6}.2^{3}]tetradecane

• Inchi： 1S/C13H23NO/c1-11-3-2-5-13(6-4-11)14-9-12(7-8-12)10-15-13/h11,14H,2-10H2,1H3
• InChI Key： RYDSUZIYNATOQC-UHFFFAOYSA-N
• SMILES： O1C2(CCCC(C)CC2)NCC2(C1)CC2

Computed Properties

• Exact Mass: 209.177964357g/mol
• Monoisotopic Mass: 209.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 21.3Ų

Additional information on 9-methyl-5-oxa-13-azadispiro2.2.6^{6}.2^{3}tetradecane

Introduction to 9-methyl-5-oxa-13-azadispiro2.2.6⁶.2³tetradecane (CAS No. 2166890-94-2)

9-methyl-5-oxa-13-azadispiro2.2.6⁶.2³tetradecane, identified by its CAS number 2166890-94-2, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique spirocyclic framework and potential biological activities. This compound belongs to a class of molecules known as spiro compounds, which are characterized by the presence of two or more rings that are linked together at a single atom, often resulting in enhanced stability and specific interactions with biological targets.

The molecular structure of 9-methyl-5-oxa-13-azadispiro2.2.6⁶.2³tetradecane features a spiro center connecting a cyclohexane ring with an azacycloheptane ring, further modified by an oxygen atom and a methyl group at strategic positions. This intricate arrangement not only contributes to the compound's rigidity but also provides multiple sites for functionalization, making it a versatile scaffold for drug discovery efforts.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to mimic the conformational flexibility of natural products while maintaining high binding affinity to biological receptors. The presence of both oxygen and nitrogen heteroatoms in 9-methyl-5-oxa-13-azadispiro2.2.6⁶.2³tetradecane suggests potential interactions with various biological targets, including enzymes and receptors involved in metabolic pathways, inflammation, and neurodegenerative diseases.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of novel therapeutics. The spirocyclic core provides a unique three-dimensional structure that can be optimized to improve pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. Additionally, the presence of multiple chiral centers offers opportunities for developing enantiomerically pure analogs, which can enhance selectivity and reduce off-target effects.

Recent studies have begun to explore the pharmacological profile of 9-methyl-5-oxa-13-azadispiro2.2.6⁶.2³tetradecane and its derivatives. Initial computational modeling and in vitro assays have suggested that this compound may exhibit inhibitory activity against certain enzymes implicated in diseases such as cancer and diabetes. The oxygen and nitrogen atoms within its structure are particularly noteworthy, as they can engage in hydrogen bonding or coordinate with metal ions, which are common mechanisms in drug-receptor interactions.

The synthesis of 9-methyl-5-oxa-13-azadispiro2.2.6⁶.2³tetradecane presents both challenges and opportunities for synthetic chemists. The spirocyclic framework requires precise control over reaction conditions to ensure the correct connectivity between the rings. Advances in organometallic chemistry and transition-metal-catalyzed reactions have made it possible to construct such complex molecules with increasing efficiency and yield.

In conclusion, 9-methyl-5-oxa-13-azadispiro2.2.6⁶.2³tetradecane (CAS No. 2166890-94-2) represents a promising candidate for further investigation in medicinal chemistry. Its unique structural features, combined with its potential biological activities, make it an attractive scaffold for the development of novel therapeutic agents. As research continues to uncover new applications for spirocyclic compounds, this molecule is likely to play a significant role in future drug discovery efforts.